![molecular formula C18H26N2O2 B267667 N-(tert-butyl)-4-[(cyclohexylcarbonyl)amino]benzamide](/img/structure/B267667.png)
N-(tert-butyl)-4-[(cyclohexylcarbonyl)amino]benzamide
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Overview
Description
N-(tert-butyl)-4-[(cyclohexylcarbonyl)amino]benzamide, commonly known as Boc-C6-NH-Bn, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of Boc-C6-NH-Bn is not fully understood, but it is believed to involve the inhibition of enzyme activity by binding to the active site of the enzyme. The compound has been shown to exhibit high selectivity towards certain enzymes, making it a promising candidate for the development of selective enzyme inhibitors.
Biochemical and Physiological Effects:
Boc-C6-NH-Bn has been shown to exhibit a range of biochemical and physiological effects, depending on the specific enzyme being targeted. For example, the compound has been found to inhibit the activity of the protease cathepsin B, which is involved in the degradation of extracellular matrix proteins. Inhibition of cathepsin B activity by Boc-C6-NH-Bn has been shown to reduce tumor growth and metastasis in animal models of cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Boc-C6-NH-Bn in lab experiments is its high selectivity towards certain enzymes, which allows for the development of selective enzyme inhibitors. The compound is also relatively easy to synthesize and can be modified to target specific enzymes. However, one limitation of using Boc-C6-NH-Bn is that it may exhibit off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for the study of Boc-C6-NH-Bn. One area of research is the development of more selective enzyme inhibitors based on the structure of Boc-C6-NH-Bn. Another area of research is the use of Boc-C6-NH-Bn as a molecular probe for studying protein-protein interactions. Additionally, the compound may have potential applications in the development of peptide-based drugs for the treatment of various diseases.
Synthesis Methods
Boc-C6-NH-Bn can be synthesized using a variety of methods, including solid-phase peptide synthesis and solution-phase synthesis. In solid-phase peptide synthesis, the compound is synthesized on a solid resin support, while in solution-phase synthesis, the compound is synthesized in solution. The synthesis of Boc-C6-NH-Bn typically involves the reaction of tert-butyl 4-aminobenzoate with cyclohexanecarbonyl chloride in the presence of a base, followed by Boc protection of the resulting amine group.
Scientific Research Applications
Boc-C6-NH-Bn has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry. The compound has been found to exhibit potent inhibitory activity against a range of enzymes, including proteases, kinases, and phosphatases. Boc-C6-NH-Bn has also been investigated for its potential as a molecular probe for studying protein-protein interactions and as a building block for the synthesis of peptide-based drugs.
properties
Molecular Formula |
C18H26N2O2 |
---|---|
Molecular Weight |
302.4 g/mol |
IUPAC Name |
N-tert-butyl-4-(cyclohexanecarbonylamino)benzamide |
InChI |
InChI=1S/C18H26N2O2/c1-18(2,3)20-17(22)14-9-11-15(12-10-14)19-16(21)13-7-5-4-6-8-13/h9-13H,4-8H2,1-3H3,(H,19,21)(H,20,22) |
InChI Key |
NUWSXAJFLSYNIO-UHFFFAOYSA-N |
SMILES |
CC(C)(C)NC(=O)C1=CC=C(C=C1)NC(=O)C2CCCCC2 |
Canonical SMILES |
CC(C)(C)NC(=O)C1=CC=C(C=C1)NC(=O)C2CCCCC2 |
Origin of Product |
United States |
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